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Compound of Interest

Compound Name:
2-Methoxy-2-methylpropan-1-

amine

Cat. No.: B1354346 Get Quote

Essential Safety and Handling Guide for 2-
Methoxy-2-methylpropan-1-amine
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxy-2-methylpropan-1-amine (CAS

No. 89282-70-2) was not publicly available at the time of this writing. The following guidance is

based on the Globally Harmonized System (GHS) classification available from PubChem,

which identifies this chemical as a skin sensitizer, and safety information for structurally similar

compounds.[1] Researchers should always consult the specific SDS provided by the supplier

before handling this chemical and perform a thorough risk assessment for their specific

experimental conditions.

Core Safety Information
2-Methoxy-2-methylpropan-1-amine is classified as a skin sensitizer, meaning it can cause

an allergic skin reaction upon contact.[1] Due to the lack of a comprehensive public SDS, and

based on the hazards associated with similar aliphatic amines and ethers, it is prudent to

handle this chemical with precautions for potential flammability, as well as skin, eye, and

respiratory irritation.

Personal Protective Equipment (PPE)
Recommendations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1354346?utm_src=pdf-interest
https://www.benchchem.com/product/b1354346?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-2-methylpropan-1-amine
https://www.benchchem.com/product/b1354346?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-2-methylpropan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the recommended personal protective equipment for handling

2-Methoxy-2-methylpropan-1-amine. These recommendations are conservative and based

on the known hazards and the potential hazards of similar molecules.

Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles or a

face shield

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 standards.[2]

[3]

Skin Protection
Compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene)

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact.[4]

Lab coat or chemical-resistant

apron

To protect personal clothing

from contamination.

Closed-toe shoes
To protect feet from potential

spills.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

ventilation is inadequate or if

aerosols are generated.[2]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for minimizing risks. The following

step-by-step plan provides guidance from receipt of the chemical to its final disposal.

1. Chemical Receipt and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, acids, and bases.[3]
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Ensure the container is tightly closed when not in use.[2][3]

2. Handling and Use

All handling of 2-Methoxy-2-methylpropan-1-amine should be conducted in a well-

ventilated chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[5]

Ground and bond containers when transferring material to prevent static discharge,

especially if the chemical is determined to be flammable.[2][6]

Use non-sparking tools if flammability is a concern.[2][5]

Avoid direct contact with skin and eyes, and inhalation of vapors.[4]

Wash hands thoroughly after handling.[4]

3. Spill Management

In case of a small spill, absorb the chemical with an inert material (e.g., vermiculite, dry

sand) and place it in a suitable, sealed container for disposal.[2][5]

Ventilate the area of the spill.

For larger spills, evacuate the area and follow emergency procedures.

4. Disposal

All waste containing 2-Methoxy-2-methylpropan-1-amine should be considered hazardous

waste.

Collect waste in a clearly labeled, sealed container.[7]

Do not dispose of this chemical down the drain.[2][3]

Dispose of the waste through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.[2][7]
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Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Methoxy-2-methylpropan-1-amine.
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Caption: Workflow for Safe Handling of 2-Methoxy-2-methylpropan-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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